Cas no 2121511-52-0 (5-Bromo-2-isopropoxypyridine-3-boronic acid)

• Product Name: 5-Bromo-2-isopropoxypyridine-3-boronic acid
• CAS No: 2121511-52-0
• MF: C₈H₁₁BBrNO₃
• MW: 259.89284157753
• MDL: MFCD29088116
• CID: 5073938
• Update Time: 2026-03-01

5-Bromo-2-isopropoxypyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-isopropoxypyridine-3-boronic acid

• MDL： MFCD29088116
• Inchi： 1S/C8H11BBrNO3/c1-5(2)14-8-7(9(12)13)3-6(10)4-11-8/h3-5,12-13H,1-2H3
• InChI Key： JPTYGTGGOGLVSF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(B(O)O)=C1)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Topological Polar Surface Area: 62.6

Additional information on 5-Bromo-2-isopropoxypyridine-3-boronic acid

Research Brief on 5-Bromo-2-isopropoxypyridine-3-boronic acid (CAS: 2121511-52-0) and Its Applications in Chemical Biology and Drug Discovery

The compound 5-Bromo-2-isopropoxypyridine-3-boronic acid (CAS: 2121511-52-0) has emerged as a key intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Recent studies highlight its utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry. This boronic acid derivative is particularly valued for its stability and reactivity, enabling efficient construction of complex heterocyclic scaffolds. The isopropoxy and bromo substituents on the pyridine ring offer unique steric and electronic properties that influence both coupling efficiency and downstream biological activity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's application in developing novel kinase inhibitors. Researchers utilized 5-Bromo-2-isopropoxypyridine-3-boronic acid as a building block for creating pyridine-based analogs that showed promising activity against EGFR mutants. The boronic acid functionality allowed for precise structural modifications at the 3-position, while the bromo group served as an additional handle for further derivatization. This dual functionality makes the compound particularly versatile for structure-activity relationship (SAR) studies.

In the field of PROTAC (Proteolysis Targeting Chimeras) development, this boronic acid derivative has gained attention for its ability to serve as a linker component. A recent patent application (WO2023056421) describes its incorporation into heterobifunctional molecules targeting oncoproteins. The isopropoxy group was found to optimize physicochemical properties while maintaining the necessary rigidity for effective protein degradation. This application underscores the compound's growing importance in targeted protein degradation strategies.

Analytical characterization studies using NMR and HPLC-MS have confirmed the high purity (>98%) and stability of commercially available 5-Bromo-2-isopropoxypyridine-3-boronic acid under standard storage conditions. However, researchers note that special handling is recommended for long-term storage, with inert atmosphere and low temperatures (-20°C) being optimal for maintaining reactivity. These findings were reported in a 2024 technical bulletin from a leading fine chemicals manufacturer.

Emerging applications in radiopharmaceutical development have also been documented. The bromine atom in 5-Bromo-2-isopropoxypyridine-3-boronic acid provides a potential site for radiohalogenation, while the boronic acid group can participate in 18F-labeling reactions. This dual functionality positions the compound as a valuable precursor for PET tracer development, as discussed in recent presentations at the 2024 Society of Nuclear Medicine and Molecular Imaging annual meeting.

Future research directions include exploring the compound's potential in DNA-encoded library (DEL) technology and fragment-based drug discovery. Preliminary results suggest that its balanced hydrophilicity/lipophilicity profile makes it suitable for both biochemical and cellular screening assays. As synthetic methodologies continue to advance, 5-Bromo-2-isopropoxypyridine-3-boronic acid is expected to play an increasingly important role in the development of next-generation therapeutics targeting challenging disease pathways.